2-((5-(4-bromophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
Description
2-((5-(4-bromophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide is a useful research compound. Its molecular formula is C21H19BrF3N3OS and its molecular weight is 498.36. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(4-bromophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(4-bromophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Applications
- Synthesis of Imidazole Acetamide Derivatives as Antibacterial Agents : Derivatives of imidazole acetamide, including compounds structurally similar to 2-((5-(4-bromophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide, have been synthesized and shown to possess significant antibacterial activity (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Antimicrobial and Hemolytic Activity
- Antimicrobial Evaluation of Imidazole Derivatives : Imidazole derivatives have been evaluated for their antimicrobial and hemolytic activities, indicating potential applications in the treatment of microbial infections (Gul et al., 2017).
Antitumor Activities
- Imidazole Acyl Urea Derivatives as Antitumor Agents : Imidazole acyl urea derivatives, related to the compound of interest, have been studied for their antitumor activities, especially in inhibiting Raf kinase, a key enzyme in cancer cell growth (Y. Zhu, 2015).
Applications in Organic Light-Emitting Diodes (OLEDs)
- Use in OLEDs and Fluorescence Response : Imidazole derivatives have been synthesized and characterized for potential use in OLEDs due to their fluorescent properties and large HOMO-LUMO energy gaps (Wang et al., 2010).
Reaction and Rearrangement Studies
- Studies on Rearrangements to Imidazo[1,2-a]-Pyridines : Research on the reaction and rearrangement of compounds similar to 2-((5-(4-bromophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide has provided insights into their chemical behavior (Khalafy, Setamdideh, & Dilmaghani, 2002).
Pharmaceutical Research
- H3-receptor Histamine Antagonism : Research on imidazole derivatives for H3-receptor histamine antagonism presents potential pharmaceutical applications (Ganellin et al., 1996).
properties
IUPAC Name |
2-[5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19BrF3N3OS/c1-13(2)27-19(29)12-30-20-26-11-18(14-6-8-16(22)9-7-14)28(20)17-5-3-4-15(10-17)21(23,24)25/h3-11,13H,12H2,1-2H3,(H,27,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSJFYVPEKQWMNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CSC1=NC=C(N1C2=CC=CC(=C2)C(F)(F)F)C3=CC=C(C=C3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19BrF3N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((5-(4-bromophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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